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Compound of Interest

GSK 1059615 Sodium Salt
Compound Name:

Hydrate
CAS No.: 1356195-42-0
Cat. No.: B588948

Get Quote

\ J

Topic: Troubleshooting Solubility & Formulation for GSK
1059615 (PISBK/ImTOR Inhibitor)
Introduction: Why is this molecule crashing out?

Welcome to the Technical Support Center. If you are working with GSK 1059615 (also known
as GSK-615), you have likely encountered its most frustrating physical property: it is a "brick
dust” molecule.[1] While it is a potent dual inhibitor of PI3K (

) and mTOR, its chemical structure—containing a hydrophobic quinoline-pyridine scaffold and a
thiazolidinedione ring—confers high lipophilicity and poor aqueous solubility.[1]

This guide addresses the specific physics of "Crash-Out" (rapid precipitation) and provides
validated protocols to maintain solubility in both in vitro assays and in vivo dosing.[1]

Part 1: The Golden Rules of Stock Preparation

Q: My GSK 1059615 powder won't dissolve in DMSO, or it looks cloudy. What is wrong?
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A: This is usually due to moisture or insufficient energy input.[1] GSK 1059615 is hygroscopic;
even small amounts of water in your DMSO can drastically reduce solubility.[1]

The Protocol for Perfect Stock Solutions:

e Solvent Choice: Use Anhydrous DMSO (Dimethyl Sulfoxide) only.[1] Do not use DMSO that
has been opened and sitting on a shelf for months; it has likely absorbed atmospheric water.

[1]

» Target Concentration: Aim for 2 mg/mL to 5 mg/mL (approx. 6-15 mM). Do not attempt 50
mM stocks; they are thermodynamically unstable.[1]

» Energy Input: Vortexing is rarely enough.[1] You must use an ultrasonic bath (sonication) at
40°C for 5-10 minutes.[1]

» Visual Check: Hold the vial up to a light source. The solution must be completely clear
yellow/brown.[1] If you see "swirls" (Schlieren lines) or particulates, sonicate again.[1]

Scientist's Note: Store stocks at -80°C. Aliquot them immediately. Repeated freeze-thaw cycles

introduce moisture, which will cause the compound to crash out inside the freezer vial.[1]

Part 2: In Vitro & Cell Culture Troubleshooting

Q: When | add the drug to my cell culture media, | see a white precipitate immediately. How do
| stop this?

A: You are experiencing "Solvent Shock."[1] This occurs when a hydrophobic molecule in 100%
DMSO is suddenly exposed to 100% aqueous buffer.[1] The local concentration at the pipette
tip exceeds the solubility limit before mixing can occur.[1]

The Fix: The "Serial-DMSO" Method Do not perform intermediate dilutions in water or PBS.[1]
Keep the compound in DMSO until the final moment.[1]
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e Prepare 1000x Stocks: If your final assay concentration is 1 pM, prepare a 1 mM stock in
100% DMSO.

 Direct Spiking: Add the DMSO stock directly to the media while vortexing the media (if
volume allows) or swirling rapidly.[1]

e Limit Final DMSO: Ensure final DMSO concentration is < 0.5% (v/v) to avoid cytotoxicity,
though GSK 1059615 is often soluble in 1:1 DMSO:PBS at very low concentrations (0.5
mg/mL).[1]

Q: Can | make a 10x working solution in PBS? A:No. GSK 1059615 is sparingly soluble in
agueous buffers.[1] A 10x solution in PBS will almost certainly precipitate within minutes.[1] You
must spike from a high-concentration organic solvent directly into the final volume.[1]

Part 3: In Vivo Formulation (The "Gold Standard")

Q: I need to dose mice IP/PO. DMSO/Water is causing blockages.[1] What is the correct
vehicle?

A: Simple aqueous vehicles fail for this molecule.[1] You must use a Co-Solvent System or a
Cyclodextrin Complex.[1] The literature and our internal data support the "10/40/5/45" method
as the most robust formulation for intraperitoneal (IP) or oral (PO) administration.[1]

Protocol A: The Co-Solvent System (Recommended)

Target Concentration: 0.5 mg/mL (Suspension/Solution)[1]

Critical Rule: Order of addition is non-negotiable. If you add saline early, the drug precipitates
irreversibly.[1]
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Step Component Volume (for 1 mL) Action

GSK 1059615 Stock Dissolve completely
1 ) 100 pL (10%) _

(in DMSO) (Sonicate).

PEG 300 Add to DMSO.[1][2]
2 400 pL (40%) _

(Polyethylene Glycol) Vortex until clear.

Add to mix. Vortex

3 Tween 80 50 pL (5%) ]
vigorously.
Warm Saline (0.9% Add slowly while
4 450 pL (45%) i
NacCl) vortexing.

Result: A stable suspension or clear solution (depending on concentration).[1][2][3][4] Use

immediately.

Protocol B: The Cyclodextrin Method

Alternative for sensitive models where PEG/Tween is toxic.[1]

» Vehicle Prep: Prepare 20% SBE-[3-CD (Sulfobutyl ether-beta-cyclodextrin) in Saline.[1][3]
 Dissolution: Dissolve GSK 1059615 in 100% DMSO.

e Mixing: Add 10% DMSO solution to 90% SBE-3-CD vehicle.

e Sonication: Sonicate for 10-15 mins. This forms an inclusion complex that hides the
hydrophobic drug from the water.[1]

Part 4: Visualizing the Workflows
Figure 1: In Vivo Formulation Decision Tree
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This logic gate ensures you select the correct vehicle based on your route of administration

and concentration requirements.[1]

Start: GSK 1059615 Formulation

Target Concentration?

< 0.5 mg/mL

> 2.0 mg/mL

Route of Admin? Lipophilic Carrier Req.

IP or IV (Standard)ﬁsitiveﬂ oxicology Oral (High Dose)

Method A: Co-Solvent Method B: Cyclodextrin Method C: Corn Oil
10% DMSO / 40% PEG300 / 5% Tween 80 10% DMSO / 90% (20% SBE-beta-CD) (Oral Gavage Only)

Click to download full resolution via product page

Caption: Decision matrix for selecting the optimal vehicle based on concentration and
administration route. Method A is the standard recommendation for research applications.

Figure 2: The "Step-Wise" Addition Protocol

Visualizing the critical order of operations to prevent precipitation.
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3. Add Tween 80 MUY 4. Add Saline
(Emulsify) (Dilute)

Stable
Suspension

GSK 1059615 Sonicate (BV.GLRBIVIS(eN  Vortex Clear _ | 2. Add PEG300
Powder (Solubilize) (Stabilize)

Click to download full resolution via product page

Caption: The "10/40/5/45" Protocol. Following this exact sequence prevents the hydrophobic
compound from crashing out upon contact with water.[1]

Pat 5: € ¢ Solubility [

Solvent | Matrix Max Solubility Condition Notes

Hygroscopic; use

Anhydrous DMSO ~5 mg/mL (15 mM) Sonicated

fresh DMSO.[1][2]

Insoluble.[1] Do not
Water / PBS < 0.1 mg/mL

use for stocks.
Ethanol Insoluble - Not recommended.[1]
10% DMSO / 90% ) Good for oral gavage.

_ = 0.5 mg/mL Clear Solution
Corn Oil [1][2]
) Best for IP injection.[1]
PEG300 Co-solvent 0.5 mg/mL Suspension 2]
References

e Knight, S.D., et al. (2010).[1] "Discovery of GSK2126458, a Highly Potent Inhibitor of PISK
and the Mammalian Target of Rapamycin."[1][5][6] ACS Medicinal Chemistry Letters.
(Describes the chemical series and physicochemical properties). [1]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b588948/docs?utm_src=pdf-body-img#technical-support-center-resolving-gsk-1059615-precipitation
https://pubchem.ncbi.nlm.nih.gov/compound/Gsk-1059615
https://pubchem.ncbi.nlm.nih.gov/compound/Gsk-1059615
https://www.medchemexpress.com/GSK1059615.html
https://pubchem.ncbi.nlm.nih.gov/compound/Gsk-1059615
https://pubchem.ncbi.nlm.nih.gov/compound/Gsk-1059615
https://pubchem.ncbi.nlm.nih.gov/compound/Gsk-1059615
https://www.medchemexpress.com/GSK1059615.html
https://pubchem.ncbi.nlm.nih.gov/compound/Gsk-1059615
https://www.medchemexpress.com/GSK1059615.html
https://pubchem.ncbi.nlm.nih.gov/compound/Gsk-1059615
https://pubchem.ncbi.nlm.nih.gov/compound/Gsk-1059615
https://cdn.caymanchem.com/cdn/insert/11569.pdf
https://drugs.ncats.io/drug/07YMO87363
https://pubchem.ncbi.nlm.nih.gov/compound/Gsk-1059615
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588948?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

¢ MedChemExpress (MCE). "GSK1059615 Product Data Sheet & Solubility Protocol.”
(Detailed protocols for the 10/40/5/45 formulation).

¢ Selleck Chemicals. "GSK1059615 Chemical Properties and In Vivo Formulation."[1]
(Validation of Corn Oil and CMC-Na methods).

e Cayman Chemical. "GSK1059615 Product Information.” (Data on aqueous buffer instability).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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